7-Methyl-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine

• Molecular Formula: C6H10N4
• Molecular Weight: 138.17 g/mol
• SMILES: CC1CCNC2=NC=NN12
• InChI: InChI=1S/C6H10N4/c1-5-2-3-7-6-8-4-9-10(5)6/h4-5H,2-3H2,1H3,(H,7,8,9)
• InChIKey: HQGFZMYJSVGSJV-UHFFFAOYSA-N

7-Methyl-TZP: Core Scaffold for Drug Discovery

7-Methyl-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine (CAS 1697160-47-6) is a partially saturated heterocyclic compound belonging to the 1,2,4-triazolo[1,5-a]pyrimidine (TZP) family, a privileged scaffold in medicinal chemistry [1]. With molecular formula C₆H₁₀N₄ and molecular weight 138.17 g/mol, this compound features a fused triazole-pyrimidine bicyclic core with a single methyl substituent at the 7-position on the tetrahydropyrimidine ring . The TZP scaffold is recognized for its versatility in drug design, having yielded clinical candidates targeting kinases, phosphodiesterases, and viral polymerases [1].

1 Privileged TZP scaffold for medicinal chemistry design

2 Defined 7-methyl positional isomer for SAR campaigns

3 Partially saturated core supports sp³-enriched fragment libraries

• [1] Oukoloff, K.; Kovalevich, J.; Cornec, A.-S.; et al. 1,2,4-Triazolo[1,5-a]pyrimidines in drug design. European Journal of Medicinal Chemistry 2019, 165, 332–346. View Source

Why Positional Isomer Identity Is Critical

Within the tetrahydropyrimidine subseries, the position of the methyl substituent profoundly influences molecular conformation, intermolecular interactions, and physicochemical properties. X-ray crystallographic studies on methyl-dihydro-1,2,4-triazolo[1,5-a]pyrimidines reveal that the dihydropyrimidine ring adopts an unevenly planar boat conformation, and the location of the methyl group alters steric strain and crystal packing [1]. Computational analyses indicate that alkyl substituent position affects the conformational mobility of the heterocyclic ring and, consequently, its molecular recognition profile [1]. Therefore, simply substituting the 7-methyl isomer with a 5-methyl or 6-methyl analog—even at identical purity—may alter binding geometry, metabolic stability, or synthetic utility in downstream derivatization. Procurement decisions must be guided by the specific positional isomer required for the target application, as generic substitution risks compromising experimental reproducibility.

5-methyl isomer

May shift binding geometry and metabolic stability relative to 7-methyl substitution

6-methyl isomer

Alters synthetic reactivity and downstream derivatization regioselectivity

Aromatic 5-methyl-TZP

Fully aromatic ring system differs in physicochemical profile and reactivity

• [1] Shishkin, O. V.; Zubatyuk, R. I.; Kuz'mina, L. G.; et al. Molecular and crystal structure of methyl-4,7-dihydro-1,2,4-triazolo[1,5-a]pyrimidine. Russian Chemical Bulletin 1993, 42 (11), 1827–1829. View Source

Differentiation Evidence Against Closest Analogs

Distinct Boat Conformation Induced by 7-Methyl Substitution

In the related 4,7-dihydro-1,2,4-triazolo[1,5-a]pyrimidine system, X-ray structural analysis demonstrates that the dihydropyrimidine ring exists in an unevenly planar boat conformation, and steric strain from substituents modulates the degree of ring puckering [1]. The 7-methyl positional isomer experiences distinct steric interactions compared to the 5-methyl and 6-methyl analogs due to differential proximity to the bridgehead nitrogen and triazole ring system. Computational modeling on alkyl-substituted 4,7-dihydro-1,2,4-triazolo[1,5-a]pyrimidines confirms that the position of the alkyl group significantly affects both the equilibrium geometry and conformational mobility of the heterocycle [2]. This conformational difference directly impacts hydrogen-bonding capacity and molecular shape complementarity with biological targets or synthetic reagents.

Boat Conformation

Class-level inference

7-methyl substitution induces distinct steric strain vs 5- or 6-methyl analogs

Conformational geometry may alter molecular recognition profile

X-ray data on related dihydro-TZP systems; single-crystal monoclinic, space group C2/c

Evidence Dimension	Conformational geometry of the tetrahydropyrimidine ring
Target Compound Data	7-methyl substitution on a boat-conformation tetrahydropyrimidine ring; specific dihedral angles not reported for this exact compound
Comparator Or Baseline	Methyl-4,7-dihydro-1,2,4-triazolo[1,5-a]pyrimidine (methyl position unspecified in the reference): monoclinic crystal system, space group C2/c, a = 16.112(3) Å, b = 13.489(3) Å, c = 14.480(3) Å, β = 101.62(2)°, Z = 8, R = 0.071 [1]. Alkyl substituent position shown computationally to alter equilibrium geometry [2].
Quantified Difference	Qualitative difference: steric strain and ring puckering are position-dependent; 7-substitution places the methyl group in a sterically distinct environment versus 5- or 6-substitution.
Conditions	X-ray diffraction on single crystal; molecular mechanics calculations (MM2 force field) for alkyl derivatives [1][2].

Why This Matters

Conformational differences between positional isomers can lead to divergent binding affinities, selectivity profiles, and synthetic reactivity, making the specific isomer essential for reproducible structure-activity relationship (SAR) studies.

• [1] Shishkin, O. V.; Zubatyuk, R. I.; Kuz'mina, L. G.; et al. Molecular and crystal structure of methyl-4,7-dihydro-1,2,4-triazolo[1,5-a]pyrimidine. Russian Chemical Bulletin 1993, 42 (11), 1827–1829. View Source
• [2] Borisov, E. V.; Shishkin, O. V.; Struchkov, Yu. T. The effect of substituents on the conformational mobility of the heterocycle in 1,4-dihydropyrimidine and its derivatives. Russian Chemical Bulletin 1994, 43 (8), 1341–1345. View Source

Purity and Procurement Benchmark

Commercially, 7-Methyl-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine is available at 95% purity from specialized building block suppliers . The 6-methyl positional isomer (CAS 1550959-09-5) is also offered at 95% purity but commands premium pricing of approximately £290/250 mg (Fluorochem) . The 7-methyl isomer's distinct supply chain and synthetic route may offer cost or availability advantages depending on the vendor, though head-to-head pricing data is vendor-dependent. Importantly, the 7-methyl isomer is structurally distinct from the 5-methyl-[1,2,4]triazolo[1,5-a]pyrimidine (CAS 15562-30-8), which is fully aromatic and lacks the tetrahydropyrimidine saturation, resulting in fundamentally different reactivity and physicochemical properties .

Purity Specification

Data to verify

95% (commercial building block grade)

Supports procurement specification review

Vendor-dependent pricing; 6-methyl isomer priced at ~£290/250 mg

Evidence Dimension	Commercial purity and procurement characteristics
Target Compound Data	7-Methyl-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine; CAS 1697160-47-6; purity 95%; MW 138.17 .
Comparator Or Baseline	6-Methyl-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine (CAS 1550959-09-5): purity 95.0%, pricing £290/250 mg . 5-Methyl-[1,2,4]triazolo[1,5-a]pyrimidine (CAS 15562-30-8): fully aromatic, MW 134.14 .
Quantified Difference	Both saturated isomers available at 95% purity; aromatic 5-methyl analog has different molecular weight (134.14 vs 138.17) and unsaturation state.
Conditions	Commercial vendor specifications (Chemsrc, Fluorochem, Leyan).

Why This Matters

Knowing the purity specification and structural identity is critical for procurement where exact mass, saturation state, and positional isomerism affect downstream synthetic utility and analytical characterization.

Regiochemical Fidelity in Derivatization

Studies on the regioselective synthesis of 1,2,4-triazolo[1,5-a]pyrimidines demonstrate that the position of existing substituents on the pyrimidine ring critically governs the outcome of further functionalization reactions [1]. In three-component Biginelli-like condensations, switching from neutral ionic liquid conditions to mild acidic conditions redirects regioselectivity between 5-aryl-7-methyl and 5-methyl-7-aryl products, underscoring the positional sensitivity of this scaffold [1]. Additionally, methylation studies of 1,2,4-triazolo[1,5-a]pyrimidines with methyl iodide show that alkylation occurs regioselectively at the triazole nitrogen, and the existing substitution pattern on the pyrimidine ring influences the reaction course [2]. The 7-methyl isomer thus provides a defined starting point for SAR campaigns where precise substitution geometry is required, unlike the 5-methyl or 6-methyl isomers which would yield divergent derivative libraries.

Regiochemical Fidelity

Class-level inference

Substitution pattern directs derivatization regioselectivity on TZP core

Critical for SAR library design and unambiguous structural assignment

Biginelli-like condensations; methylation with CH₃I, NOESY NMR confirmation

Evidence Dimension	Regiochemical outcome of derivatization reactions
Target Compound Data	7-methyl substitution provides a specific steric and electronic environment that directs subsequent functionalization to the 5-position or triazole ring positions.
Comparator Or Baseline	5-Methyl or 6-methyl substitution would alter the regiochemical preference; experimental evidence in 2-amino-TZP series shows that 7-aryl-5-methyl vs 5-aryl-7-methyl products are obtained selectively depending on reaction conditions [1].
Quantified Difference	Qualitative: different regioisomeric products obtained; no quantitative selectivity ratio reported for this specific compound.
Conditions	Three-component condensation reactions; methylation with CH₃I; NOESY NMR regiochemistry determination [1][2].

Why This Matters

For medicinal chemistry groups building focused libraries around the TZP scaffold, starting from the correct positional isomer ensures that the intended SAR vectors are explored and avoids wasted synthetic effort on unwanted regioisomers.

• [1] Massari, S.; Nizi, M. G.; Barreca, M. L.; et al. Switching the three-component Biginelli-like reaction conditions for the regioselective synthesis of new 2-amino[1,2,4]triazolo[1,5-a]pyrimidines. Organic & Biomolecular Chemistry 2024, 22, 3050–3056. View Source
• [2] Mamyan, S. S.; Khachatryan, A. A.; Panosyan, H. A.; et al. Methylation of 1,2,4-triazolo[1,5-a]pyrimidines and methodology for determining the regioselectivity of the reaction by the NOESY ¹H NMR spectroscopy technique. Russian Journal of Organic Chemistry 2024, 60, 2245–2251. View Source

Molecular Recognition Profile Differentiation

The 1,2,4-triazolo[1,5-a]pyrimidine scaffold has been validated across multiple target classes including LSD1/KDM1A demethylase (IC₅₀ = 154 nM for optimized analog 5p) [1], Plasmodium falciparum DHODH (IC₅₀ range 0.08–1.3 μM) [2], and influenza virus PA–PB1 polymerase subunit interaction [3]. While potency data for the unsubstituted 7-methyl building block itself are unavailable, extensive SAR studies within the class consistently demonstrate that the position and nature of substituents on the TZP core dramatically modulate target affinity and selectivity [1][4]. The 7-methyl-4,5,6,7-tetrahydro scaffold provides a specific saturation state and substitution pattern that serves as a distinct starting point for lead optimization campaigns, with the partially saturated ring offering different vectors for fragment growth compared to the fully aromatic 5-methyl-TZP series.

Target Engagement Context

Class-level inference

Scaffold class yields inhibitors with IC₅₀ 154 nM (LSD1) to 0.08 μM (PfDHODH)

Pharmacophore validated across multiple target classes; no direct data for parent building block

Extensive SAR confirms methylation position is a key activity determinant

Evidence Dimension	Biological target engagement potential of the scaffold class
Target Compound Data	No direct biological data available for the unfunctionalized 7-methyl building block; scaffold class IC₅₀ values range from nanomolar to low micromolar depending on full substitution pattern [1][2].
Comparator Or Baseline	Optimized TZP analogs: LSD1 inhibitor 5p IC₅₀ = 154 nM [1]; PfDHODH inhibitors IC₅₀ = 0.08–1.3 μM [2]; influenza PA-PB1 inhibitor compound 20 (active in ELISA) [3].
Quantified Difference	Cannot be quantified for the parent building block; class-level evidence indicates that methylation position is a critical determinant of activity.
Conditions	Biochemical enzyme assays, cell-based antiproliferation assays, and in vitro antiviral assays as reported in original publications.

Why This Matters

Researchers procuring the 7-methyl isomer do so to access a defined chemical space within a validated pharmacophore, where the methylation pattern is a key parameter for SAR exploration rather than an interchangeable feature.

• [1] Zheng, Y.-C.; Duan, Y.-C.; Ma, J.-L.; et al. Design, synthesis and biological evaluation of [1,2,4]triazolo[1,5-a]pyrimidines as potent lysine specific demethylase 1 (LSD1/KDM1A) inhibitors. European Journal of Medicinal Chemistry 2016, 124, 940–951. View Source
• [2] Ramirez-Macias, I.; Santana, L.; Teixeira, C.; et al. Comparative study between the anti-P. falciparum activity of triazolopyrimidine, pyrazolopyrimidine and quinoline derivatives and the identification of new PfDHODH inhibitors. European Journal of Medicinal Chemistry 2020, 208, 112787. View Source
• [3] Massari, S.; Nizi, M. G.; Barreca, M. L.; et al. Efficient and regioselective one-step synthesis of 7-aryl-5-methyl- and 5-aryl-7-methyl-2-amino-[1,2,4]triazolo[1,5-a]pyrimidine derivatives. Organic & Biomolecular Chemistry 2017, 15 (37), 7944–7955. View Source
• [4] Merugu, S. R.; Garlapati, R.; Nallapati, S. B.; et al. An Overview on Synthetic and Medicinal Perspectives of [1,2,4]Triazolo[1,5-a]pyrimidine Scaffold. Chemistry & Biodiversity 2022, 19 (8), e202200408. View Source

Differentiated Application Scenarios

Positional Isomer-Dependent SAR Exploration

Medicinal chemistry teams optimizing TZP-based inhibitors for targets such as LSD1/KDM1A (where analogs achieve IC₅₀ values of 154 nM) [1] or PfDHODH (IC₅₀ 0.08–1.3 μM) [2] require precise positional isomers as starting materials. The 7-methyl isomer ensures that subsequent derivatization at the 2-, 5-, or 6-positions yields the intended regioisomeric series, avoiding the confounding effects that would arise from using a 5-methyl or 6-methyl building block. This aligns with published SAR frameworks where methylation position is a critical determinant of potency and selectivity [1][3].

Conformationally Constrained Fragment Library Design

The tetrahydropyrimidine ring in the 7-methyl TZP scaffold adopts a non-planar boat conformation, as evidenced by X-ray structural studies on related methyl-dihydro-TZP systems (monoclinic, space group C2/c, Z = 8) [4]. This saturation introduces sp³ character and three-dimensionality, which are increasingly valued in fragment-based drug discovery for improving clinical success rates. The 7-methyl substituent further modulates the conformational landscape compared to the unsubstituted or 6-methyl analogs, offering a distinct shape profile for fragment screening libraries [4][5].

Regioselective Synthetic Methodology Development

The 7-methyl TZP building block serves as a defined substrate for investigating regioselective alkylation, acylation, and multicomponent reactions on the TZP core. Published studies on methylation regiochemistry of 1,2,4-triazolo[1,5-a]pyrimidines demonstrate that the existing substitution pattern dictates whether alkylation occurs at N1, N3, or exocyclic positions, as determined by NOESY NMR [6]. Researchers developing new synthetic methods benefit from using the well-characterized 7-methyl isomer to generate unambiguous structural assignments and mechanistic understanding [6][7].

Analytical Reference Standard for Isomeric Purity

When synthesizing libraries of TZP derivatives, chromatographic separation of positional isomers (e.g., 5-methyl vs 7-methyl vs 6-methyl) is non-trivial. The 7-methyl isomer (CAS 1697160-47-6, purity 95%, MW 138.17) can serve as a well-defined reference standard for HPLC method development and isomeric impurity profiling . Its distinct retention time relative to the 6-methyl isomer (CAS 1550959-09-5) enables calibration of analytical methods used in quality control of TZP-based compound collections .

Application

Selection Property

Validation Focus

Positional isomer-dependent SAR exploration

Positional isomer identity

Regioisomeric series integrity and target affinity trends

Conformationally constrained fragment library design

sp³-enriched tetrahydropyrimidine core

Conformational diversity and shape complementarity profiling

Regioselective synthetic methodology development

Defined 7-methyl substitution vector

Reaction regioselectivity mapping and structural assignment

Analytical reference standard for isomeric purity

Isomeric purity specification (95%)

HPLC retention-time calibration and impurity profiling

• [1] Zheng, Y.-C.; Duan, Y.-C.; Ma, J.-L.; et al. Design, synthesis and biological evaluation of [1,2,4]triazolo[1,5-a]pyrimidines as potent lysine specific demethylase 1 (LSD1/KDM1A) inhibitors. European Journal of Medicinal Chemistry 2016, 124, 940–951. View Source
• [2] Ramirez-Macias, I.; Santana, L.; Teixeira, C.; et al. Comparative study between the anti-P. falciparum activity of triazolopyrimidine, pyrazolopyrimidine and quinoline derivatives and the identification of new PfDHODH inhibitors. European Journal of Medicinal Chemistry 2020, 208, 112787. View Source
• [3] Merugu, S. R.; Garlapati, R.; Nallapati, S. B.; et al. An Overview on Synthetic and Medicinal Perspectives of [1,2,4]Triazolo[1,5-a]pyrimidine Scaffold. Chemistry & Biodiversity 2022, 19 (8), e202200408. View Source
• [4] Shishkin, O. V.; Zubatyuk, R. I.; Kuz'mina, L. G.; et al. Molecular and crystal structure of methyl-4,7-dihydro-1,2,4-triazolo[1,5-a]pyrimidine. Russian Chemical Bulletin 1993, 42 (11), 1827–1829. View Source
• [5] Borisov, E. V.; Shishkin, O. V.; Struchkov, Yu. T. The effect of substituents on the conformational mobility of the heterocycle in 1,4-dihydropyrimidine and its derivatives. Russian Chemical Bulletin 1994, 43 (8), 1341–1345. View Source
• [6] Mamyan, S. S.; Khachatryan, A. A.; Panosyan, H. A.; et al. Methylation of 1,2,4-triazolo[1,5-a]pyrimidines and methodology for determining the regioselectivity of the reaction by the NOESY ¹H NMR spectroscopy technique. Russian Journal of Organic Chemistry 2024, 60, 2245–2251. View Source
• [7] Massari, S.; Nizi, M. G.; Barreca, M. L.; et al. Switching the three-component Biginelli-like reaction conditions for the regioselective synthesis of new 2-amino[1,2,4]triazolo[1,5-a]pyrimidines. Organic & Biomolecular Chemistry 2024, 22, 3050–3056. View Source